Cas no 1000018-01-8 (3,5-Dichloroimidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester)

• Product Name: 3,5-Dichloroimidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester
• CAS No: 1000018-01-8
• MF: C₁₀H₈Cl₂N₂O₂
• MW: 259.088720321655
• MDL: MFCD09842623
• CID: 4558392
• Update Time: 2025-10-29

3,5-Dichloroimidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• Ethyl 3,5-dichloroimidazo[1,2-a]pyridine-2-carboxylate
• 3,5-Dichloroimidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester
• Imidazo[1,2-a]pyridine-2-carboxylic acid, 3,5-dichloro-, ethyl ester

• MDL： MFCD09842623
• Inchi： 1S/C10H8Cl2N2O2/c1-2-16-10(15)8-9(12)14-6(11)4-3-5-7(14)13-8/h3-5H,2H2,1H3
• InChI Key： ZVCJPYORUMKIEO-UHFFFAOYSA-N
• SMILES： C12=NC(C(OCC)=O)=C(Cl)N1C(Cl)=CC=C2

Computed Properties

• Exact Mass: 257.996283g/mol
• Monoisotopic Mass: 257.996283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 259.09g/mol
• XLogP3: 4.2
• Topological Polar Surface Area: 43.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 3,5-Dichloroimidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester

3,5-Dichloroimidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester: A Comprehensive Overview

The compound with CAS No. 1000018-01-8, commonly referred to as 3,5-Dichloroimidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science.

3,5-Dichloroimidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester is characterized by its imidazo[1,2-a]pyridine core, which is a fused bicyclic system consisting of an imidazole ring fused to a pyridine ring. The presence of chlorine substituents at the 3 and 5 positions of the imidazo[1,2-a]pyridine ring introduces electronic and steric effects that can influence the compound's reactivity and biological activity. Additionally, the ethyl ester group at the 2-position of the pyridine ring contributes to the molecule's solubility and bioavailability.

Recent studies have highlighted the importance of imidazo[1,2-a]pyridine derivatives in medicinal chemistry. These compounds have been explored for their potential as kinase inhibitors, which are crucial in the development of anticancer therapies. The substitution pattern on the imidazo[1,2-a]pyridine core plays a pivotal role in determining the compound's binding affinity to specific protein targets. In this context, 3,5-Dichloroimidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester has shown promise as a lead compound for further optimization in drug discovery programs.

The synthesis of 3,5-Dichloroimidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester involves a multi-step process that typically begins with the preparation of the imidazo[1,2-a]pyridine skeleton. This is often achieved through cyclization reactions involving appropriate precursors such as o-phenylenediamines or related compounds. The introduction of chlorine substituents and the carboxylic acid ethyl ester group requires careful control of reaction conditions to ensure high yields and purity.

One of the key areas of research involving this compound is its application in targeted drug delivery systems. The unique electronic properties of the imidazo[1,2-a]pyridine core make it an attractive candidate for conjugation with other bioactive molecules or targeting ligands. Recent advancements in click chemistry and bioconjugation techniques have further expanded the potential applications of this compound in nanomedicine and personalized therapy.

In addition to its role in pharmaceutical research, 3,5-Dichloroimidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester has also been investigated for its potential in material science applications. The compound's ability to form stable coordination complexes with metal ions has led to its exploration as a building block for metal-organic frameworks (MOFs) and other functional materials. These materials hold promise for use in gas storage, catalysis, and sensing technologies.

The structural versatility of 3,5-Dichloroimidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester has also made it a valuable tool in academic research for studying fundamental chemical reactions and mechanisms. For instance, researchers have utilized this compound as a model system for investigating aromaticity transitions and excited-state dynamics in polycyclic aromatic hydrocarbons (PAHs). Such studies contribute to our understanding of electronic structure-property relationships in complex molecules.

From an environmental perspective, there is growing interest in understanding the fate and behavior of compounds like 3,5-Dichloroimidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester in natural ecosystems. Studies on biodegradation pathways and toxicity profiles are essential for ensuring safe handling and disposal practices during industrial production and research activities.

In conclusion,3,5-Dichloroimidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique structural features make it an invaluable tool for advancing both fundamental research and applied technologies. As ongoing studies continue to uncover new insights into its properties and potential uses,this compound is poised to play an increasingly important role in shaping future innovations across various fields.